N-[(2-methoxyphenyl)methyl]-2,4-dimethylpyrazol-3-amine;hydrochloride

Specification

• Molecular Formula: C13H18ClN3O
• Molecular Weight: 267.75 g/mol
• IUPAC Name: N-[(2-methoxyphenyl)methyl]-2,4-dimethylpyrazol-3-amine;hydrochloride
• Standard InChI: InChI=1S/C13H17N3O.ClH/c1-10-8-15-16(2)13(10)14-9-11-6-4-5-7-12(11)17-3;/h4-8,14H,9H2,1-3H3;1H
• Standard InChI Key: VTLNTCKMWIYAPF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(N=C1)C)NCC2=CC=CC=C2OC.Cl

Introduction

N-[(2-methoxyphenyl)methyl]-2,4-dimethylpyrazol-3-amine;hydrochloride is a chemical compound belonging to the class of pyrazole derivatives. Pyrazoles are five-membered heterocyclic compounds containing two adjacent nitrogen atoms. This particular compound features a pyrazole ring substituted with a methoxyphenyl group and two methyl groups, with the hydrochloride salt form enhancing its solubility in water, making it suitable for diverse applications in chemistry and biology.

Synthesis

The synthesis of N-[(2-methoxyphenyl)methyl]-2,4-dimethylpyrazol-3-amine typically involves several key steps, similar to other pyrazole derivatives. These steps may include the reaction of 2-methoxybenzylamine with a suitable pyrazole precursor. Industrial synthesis may utilize advanced techniques such as continuous flow reactors to enhance efficiency and scalability. Purification methods like recrystallization or chromatography are employed to achieve high purity levels of the final product.

Biological Activities

Pyrazole derivatives are recognized for their diverse biological activities, including antimicrobial and anticancer properties. N-[(2-methoxyphenyl)methyl]-2,4-dimethylpyrazol-3-amine;hydrochloride may exhibit similar biological activities due to its structural similarity to other pyrazole compounds. The mechanism of action involves interaction with specific biological targets such as enzymes or receptors, modulating their activity and potentially providing therapeutic benefits.

Applications in Research

This compound represents a promising candidate for further research in medicinal chemistry and related disciplines due to its potential biological significance. Its unique structure and properties make it a valuable subject for ongoing studies in pharmacology and drug development.